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Compound of Interest

Compound Name: Carbon monoxide (18O)

CAS No.: 4906-87-0

Cat. No.: B3328581

Get Quote

Domain: Molecular Astrophysics & Astrochemistry

Executive Summary
In the radio-astronomical analysis of molecular clouds, star-forming regions, and protoplanetary

disks, the choice between

(Carbon-13 Monoxide) and

(Carbon Monoxide-18) is the primary decision point for deriving accurate column densities and
gas masses.

While both are used as "optically thin" alternatives to the usually saturated

, they are not interchangeable.

is the "Translucent Tracer." It offers higher signal-to-noise (SNR) but suffers from optical
depth saturation in dense cores (

) and chemical fractionation enhancement in cold gas.
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is the "Transparent Tracer." It remains optically thin up to high extinctions (

), making it the gold standard for mass estimation, though it requires significantly longer
integration times and is selectively photodissociated in photon-dominated regions (PDRs).

Fundamental Physics & Abundances
To use these tracers effectively, one must understand that their utility stems entirely from their

relative abundances, as their dipole moments (and thus Einstein

coefficients) are nearly identical (

Debye).

Table 1: Isotopic Properties & Standard Abundances (ISM)
Parameter (Reference)

Primary Utility
Temperature /

Kinematics

Envelope Structure /

Column Density

Core Mass / High

Density Structure

Abundance (ISM) (Defined) to

Abundance Ratio (

)
-

Saturation Threshold mag mag mag

Critical Density (

)

Similar to Similar to
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Note: The

ratio is typically 5.5 in the Solar System but varies between 7 and 20+ in the ISM

depending on the FUV field strength.

Critical Performance Comparison
A. Optical Depth (

) and Saturation
The "optically thin" assumption (

) allows for a linear conversion from integrated intensity to column density.

: Often fails this assumption in molecular cores. In regions like the Orion A filaments,

frequently exceeds 1.0, leading to an underestimation of mass by a factor of 2–3 if not
corrected using opacity broadening or C18O data.

: Rarely saturates in typical molecular clouds.[1] It provides the most linear probe of

until densities reach protostellar core levels (

), where freeze-out becomes the dominant issue rather than opacity.

B. Selective Photodissociation (The PDR Problem)
In Photon-Dominated Regions (PDRs) illuminated by O/B stars:

Self-Shielding:

and

have high enough column densities to self-shield against FUV radiation.

Dissociation:
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, being less abundant, cannot self-shield effectively. It relies on mutual shielding by

lines, which is imperfect due to isotope line shifts.

Result:

is destroyed deeper into the cloud than

.

Observation: The

abundance ratio can spike to 16–30 in PDR surfaces (e.g., Orion Bar), compared to the
terrestrial value of 5.5. Using a standard abundance ratio here will drastically overestimate
mass.

C. Chemical Fractionation (The Cold Cloud Problem)
In cold, dark clouds (

K):

Mechanism: The exchange reaction

is exothermic (

K).

Impact:

is preferentially formed, while

is not subject to this carbon-exchange enhancement.

Result:

abundance is enhanced relative to

and

. In cold cores,

may overestimate column density if standard abundance ratios are assumed.
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Decision Logic & Workflow
The following diagram illustrates the decision process for selecting the correct tracer based on

environmental conditions.

Start: Define Target Region

Estimate Visual Extinction (Av)

Is UV Field Strong? (PDR)

2 < Av < 5 mag

Is T < 30K?

Av > 5 mag

Use 12CO
(Trace Temperature/Kinematics)

Av < 2 mag

Use 13CO
(Trace Envelope Mass)

Yes (C18O Photodissociated)

Use C18O
(Trace Core Mass)

No (Quiet Region) No (Warm Core) Check Density (n)

Yes (Cold Core)

Use Cont. Dust / N2H+
(CO Depletion Zone)

n < 10^4 cm-3 n > 10^4 cm-3 (Freeze-out)

Click to download full resolution via product page

Figure 1: Decision tree for selecting Carbon Monoxide isotopologues based on extinction (

), temperature, and density conditions.

Experimental Methodology: LTE Column Density
Calculation
To derive the column density (
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) using

(assuming optically thin emission), follow this protocol.

Step 1: Observe

for Excitation Temperature (

)
Since

is optically thin, it cannot provide its own excitation temperature. You must observe the optically
thick

line at the same position.

(Assuming J=1-0 transition at 115.27 GHz.

is the peak main beam temperature).

Step 2: Calculate Opacity (

) of

Verify the thin assumption. If

, the term simplifies, but the rigorous form is:

Where

and

K.

Step 3: Total Column Density (

)
Integrate the line intensity (
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) and apply the LTE formula:

(Prefactor

is specific to the J=1-0 transition in units of

).

Step 4: Convert to

Mass
Standard Canonical Value:

(derived from

and

).

Warning: In PDRs, this ratio is higher. In depletion zones, this ratio is effectively infinite

(tracer vanishes).

Visualization of Physical Processes
The following diagram details the competing mechanisms of Fractionation, Dissociation, and

Depletion that differentiate the two tracers.
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Figure 2: Impact of environmental factors on tracer abundance. Note that Fractionation

selectively boosts 13CO, while FUV selectively destroys C18O.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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